Cas no 1258829-60-5 (N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide)

• Product Name: N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide
• CAS No: 1258829-60-5
• MF: C₁₅H₁₅FN₂O
• MW: 258.290807008743
• CID: 6483676
• PubChem ID: 47793917
• Update Time: 2025-06-12

N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide
• (E)-N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide
• 1258829-60-5
• EN300-26679765
• Z826798228

• Inchi： 1S/C15H15FN2O/c1-18(15(11-17)9-4-10-15)14(19)8-7-12-5-2-3-6-13(12)16/h2-3,5-8H,4,9-10H2,1H3/b8-7+
• InChI Key： UKUHBEDZBHEFHN-BQYQJAHWSA-N
• SMILES： FC1C=CC=CC=1/C=C/C(N(C)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 258.11684127g/mol
• Monoisotopic Mass: 258.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide

Comprehensive Overview of N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide (CAS No. 1258829-60-5)

The compound N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide (CAS No. 1258829-60-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyanocyclobutyl group and a fluorophenyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given its ability to interact with specific biological targets.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide aligns with this trend, as its modular design allows for fine-tuning of pharmacokinetic properties. Questions like "What are the applications of fluorophenyl compounds in drug development?" or "How does cyanocyclobutyl enhance molecular stability?" are frequently searched, reflecting the growing curiosity about its mechanistic insights.

The synthesis of CAS No. 1258829-60-5 involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or microwave-assisted synthesis to achieve high yields. Its N-methylprop-2-enamide backbone is a recurring motif in bioactive molecules, contributing to its oral bioavailability and metabolic resistance. These attributes are critical for addressing challenges like drug resistance and off-target effects, which are hot topics in contemporary medicinal chemistry.

From an industrial perspective, N-(1-cyanocyclobutyl)-3-(2-fluorophenyl)-N-methylprop-2-enamide is also explored for its role in high-performance materials. Its rigid cyclobutyl ring and electron-withdrawing fluorine atom contribute to thermal stability, making it suitable for polymeric coatings or electronic substrates. Searches such as "fluorinated compounds in material science" or "cyanocyclobutyl derivatives for advanced polymers" highlight its interdisciplinary relevance.

In summary, CAS No. 1258829-60-5 represents a versatile compound with dual utility in life sciences and material engineering. Its structure-activity relationships and synthetic accessibility continue to inspire innovation, answering pressing questions in both academic and industrial settings. As research progresses, this molecule is poised to play a pivotal role in next-generation technologies.